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Compound of Interest

Compound Name: 1-Bromo-1-chlorocyclobutane

Cat. No.: B13957212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Bromo-1-
chlorocyclobutane (CAS No: 31038-07-0). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Compound Data and Physical Properties
1-Bromo-1-chlorocyclobutane is a halogenated organic compound with the molecular

formula C₄H₆BrCl.[1] It is a valuable intermediate in organic synthesis.[1] Below is a summary

of its key physical and chemical properties.

Property Value Source

CAS Number 31038-07-0 [1][2]

Molecular Formula C₄H₆BrCl [1][2]

Molecular Weight 169.45 g/mol [1]

Predicted Boiling Point 151.9 ± 13.0 °C at 760 mmHg [1]

Predicted Density 1.7 ± 0.1 g/cm³ [1]
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Safety and Hazard Information
1-Bromo-1-chlorocyclobutane is classified as a hazardous substance. The following GHS

hazard statements are associated with this compound:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning

Pictogram:

alt text

Handling Procedures
Due to its hazardous nature, 1-Bromo-1-chlorocyclobutane must be handled with appropriate

safety measures in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specific Recommendations

Eye and Face Protection Wear chemical safety goggles and a face shield.

Hand Protection

Wear chemically resistant gloves (e.g., nitrile or

neoprene). Inspect gloves for any signs of

degradation before use.

Body Protection
Wear a flame-retardant lab coat and appropriate

chemical-resistant clothing.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of inhalation, use a NIOSH-approved

respirator with an organic vapor cartridge.

General Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from sources of ignition.

Use non-sparking tools.

Ground all equipment when transferring large quantities.

Wash hands thoroughly after handling.

Storage Procedures
Proper storage is critical to maintain the stability of 1-Bromo-1-chlorocyclobutane and to

prevent accidents.
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Storage Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep in a tightly sealed, original container.

Ventilation Store in a well-ventilated area.

Incompatible Materials
Store away from strong oxidizing agents, strong

bases, and metals.

Experimental Protocols
The following is a general protocol for using 1-Bromo-1-chlorocyclobutane in a synthetic

organic chemistry setting. This should be adapted based on the specific reaction conditions.

General Reaction Setup
Preparation:

Ensure the reaction will be carried out in a certified chemical fume hood.

Assemble and dry all glassware thoroughly.

Have all necessary reagents and solvents ready.

Ensure appropriate emergency equipment (fire extinguisher, spill kit, safety shower, and

eyewash station) is accessible.

Reagent Addition:

Under an inert atmosphere (e.g., nitrogen or argon), add the required solvent to the

reaction flask.

Slowly add 1-Bromo-1-chlorocyclobutane to the reaction vessel using a syringe or

dropping funnel.

Add other reactants as per the specific experimental procedure.
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Reaction Monitoring and Work-up:

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS).

Upon completion, quench the reaction carefully.

Perform the work-up and purification as required by the specific synthesis.

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading. For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand).

Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Visualized Workflow
The following diagram illustrates the standard workflow for handling 1-Bromo-1-
chlorocyclobutane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13957212?utm_src=pdf-body
https://www.benchchem.com/product/b13957212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13957212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 1-Bromo-1-chlorocyclobutane

Preparation
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Post-Procedure
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Carefully Transfer Compound

Work in a Chemical Fume Hood Ensure Emergency Equipment is Accessible

Perform Reaction Under Inert Atmosphere

Monitor Reaction Progress

Decontaminate Glassware and Work Area

Dispose of Waste Properly

Store Compound in Designated Area

Spill

Notify Supervisor/Safety Officer

Personal Exposure

Administer First Aid
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Caption: Standard Operating Procedure Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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